Cas no 175204-87-2 (6-Methoxy-4-(trifluoromethyl)nicotinamide)

• Product Name: 6-Methoxy-4-(trifluoromethyl)nicotinamide
• CAS No: 175204-87-2
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• MDL: MFCD00173958
• CID: 135241
• PubChem ID: 2775313
• Update Time: 2025-05-20

6-Methoxy-4-(trifluoromethyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-4-(trifluoromethyl)nicotinamide
• 2-Methoxy-4-(trifluoromethyl)pyridine-5-carboxamide
• 3-Pyridinecarboxamide,6-methoxy-4-(trifluoromethyl)-
• 6-methoxy-4-(trifluoromethyl)pyridine-3-carboxamide
• 2-Methoxy-4-(trifluoromethy)pyridine-5-carboxamide
• 2-Methoxy-4-(trifluoromethyl)pyridine-5-carboxamide9
• 2-Methyoxy-4-(trifluoromethyl)pyridine-5-carboxamide
• 2-Methoxy-4-(trifluoromethyl)pyridine-5-carboxamide97%
• 2-Methoxy-4-(trifluoromethyl)pyridine-5-carboxamide 97%
• CCG-250876
• 3-Pyridinecarboxamide, 6-methoxy-4-(trifluoromethyl)-
• 6-methoxy-4-(triluoromethyl)pyridine-3-carboxamide
• 2-Methoxy-4-(trifluoromethyl)pyridine-5-carboxamide;
• CHEBI:183364
• A811923
• HMS559A21
• CS-0314233
• FS-1132
• Maybridge1_006181
• MFCD00173958
• CHEMBL4439835
• 175204-87-2
• 6-Methoxy-4-trifluoromethyl-nicotinamide
• AKOS015852350
• DTXSID70379518
• VFLNKWOUCVJBOA-UHFFFAOYSA-N
• FT-0612790
• 6-Methoxy-4-(trifluoromethyl)nicotinamide, AldrichCPR
• DB-044136

• MDL： MFCD00173958
• Inchi： 1S/C8H7F3N2O2/c1-15-6-2-5(8(9,10)11)4(3-13-6)7(12)14/h2-3H,1H3,(H2,12,14)
• InChI Key： VFLNKWOUCVJBOA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=C1C(N)=O)OC)(F)F

Computed Properties

• Exact Mass: 220.04600
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 182 °C
• PSA: 65.21000
• LogP: 1.90820
• Solubility: Not determined

6-Methoxy-4-(trifluoromethyl)nicotinamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-43-36-25
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-Methoxy-4-(trifluoromethyl)nicotinamide

Research Briefing on 6-Methoxy-4-(trifluoromethyl)nicotinamide (CAS: 175204-87-2)

6-Methoxy-4-(trifluoromethyl)nicotinamide (CAS: 175204-87-2) is a nicotinamide derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its trifluoromethyl and methoxy functional groups, has been explored for its role in modulating biological pathways, particularly in the context of enzyme inhibition and drug discovery. Recent studies have highlighted its relevance in targeting specific enzymes involved in metabolic disorders and inflammatory diseases, making it a promising candidate for further investigation.

Recent research has focused on the synthesis and optimization of 6-Methoxy-4-(trifluoromethyl)nicotinamide to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of nicotinamide N-methyltransferase (NNMT), an enzyme implicated in metabolic diseases such as obesity and type 2 diabetes. The study employed structure-activity relationship (SAR) analysis to identify key modifications that improve binding affinity while minimizing off-target effects. These findings underscore the compound's potential as a lead molecule for developing novel NNMT inhibitors.

In addition to its metabolic applications, 6-Methoxy-4-(trifluoromethyl)nicotinamide has been investigated for its anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its ability to suppress pro-inflammatory cytokines by inhibiting the NF-κB pathway. The researchers utilized in vitro and in vivo models to validate its therapeutic effects, observing significant reductions in inflammatory markers without notable cytotoxicity. This dual functionality—targeting both metabolic and inflammatory pathways—positions the compound as a versatile tool for multifactorial disease treatment.

The chemical stability and pharmacokinetic profile of 6-Methoxy-4-(trifluoromethyl)nicotinamide have also been subjects of recent exploration. Advanced computational modeling and in silico ADMET (absorption, distribution, metabolism, excretion, and toxicity) predictions suggest favorable drug-like properties, including moderate solubility and permeability. However, challenges such as first-pass metabolism and plasma protein binding require further optimization. Collaborative efforts between academic and industrial researchers are underway to address these limitations through prodrug strategies or formulation enhancements.

Looking ahead, the integration of 6-Methoxy-4-(trifluoromethyl)nicotinamide into targeted drug delivery systems represents a promising direction. Nanoparticle-based carriers and covalent conjugation with bioactive moieties are being tested to improve tissue specificity and reduce systemic side effects. As research progresses, this compound is poised to contribute significantly to the development of next-generation therapeutics for complex diseases, bridging the gap between chemical innovation and clinical application.